Cas no 20485-43-2 (1-methylimidazole-2-carboxylic acid)

• Product Name: 1-methylimidazole-2-carboxylic acid
• CAS No: 20485-43-2
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD01863421
• CID: 51562
• PubChem ID: 557678
• Update Time: 2025-06-09

1-methylimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-2-carboxylic acid
• 1-Methylimidazole-2-carboxylic acid
• 1-Methylimidazole-2-carboxylic acid hydrate
• 1-Methylimidazole-2-
• Imidazole-2-carboxylicacid, 1-methyl- (8CI)
• 1-Methyl-1H-2-imidazolecarboxylic acid
• 1H-Imidazole-2-carboxylic acid, 1-methyl-
• WLDPWZQYAVZTTP-UHFFFAOYSA-N
• PubChem8048
• KSC205S8R
• Jsp004187
• 1-Methylimidazole-2-carboxylicAcid
• N-methyl-imidazole-2-carboxylic acid
• SBB085637
• 1-methyl-imidazole-2-carboxylic acid
• CHEBI:74743
• SCHEMBL114011
• Imidazole-2-carboxylic acid, 1-methyl-
• FT-0608089
• SCHEMBL17510050
• 1-Methyl-1H-imidazole-2-carboxylic acid, technical grade, 90%
• 1-Methyl-1H-imidazole-2-carboxylic acid #
• AC-3085
• AM803482
• EN300-04016
• PB21787
• 20485-43-2
• CS-W004706
• M2547
• F2124-0530
• PS-3341
• Lithium 1-Methyl-1H-imidazole-2-carboxylat
• DTXSID00339660
• BB 0253147
• AKOS000122544
• SY003797
• Q27144872
• MFCD01863421
• CHEMBL5177183
• imidazole, 2-carboxy-1-methyl-
• 1-Methyl-1H-imidazole-2-carboxylicacid
• ALBB-026373
• 1-methylimidazole-2-carboxylic acid

• MDL： MFCD01863421
• Inchi： 1S/C5H6N2O2/c1-7-3-2-6-4(7)5(8)9/h2-3H,1H3,(H,8,9)
• InChI Key： WLDPWZQYAVZTTP-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.34
• Melting Point: 104 °C (dec.)
• Boiling Point: 339.4℃ at 760 mmHg
• Flash Point: 159.1℃
• Stability/Shelf Life: Temperature Sensitive
• PSA: 55.12000
• LogP: 0.11830
• Solubility: Not determined
• Sensitiveness: Hygroscopic

1-methylimidazole-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methylimidazole-2-carboxylic acid

Recent Advances in the Application of 1-Methylimidazole-2-carboxylic Acid (CAS: 20485-43-2) in Chemical Biology and Pharmaceutical Research

1-Methylimidazole-2-carboxylic acid (CAS: 20485-43-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key building block in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and metal-organic frameworks (MOFs). The unique structural features of 1-methylimidazole-2-carboxylic acid, such as its ability to act as a bidentate ligand and its role in hydrogen bonding, make it a valuable tool in drug design and material science.

Recent studies have highlighted the potential of 1-methylimidazole-2-carboxylic acid in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of a lead candidate with nanomolar potency and favorable pharmacokinetic properties.

In addition to its role in kinase inhibition, 1-methylimidazole-2-carboxylic acid has been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of imidazole-based analogs, including 1-methylimidazole-2-carboxylic acid derivatives, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics in the face of rising antimicrobial resistance.

The utility of 1-methylimidazole-2-carboxylic acid extends beyond small-molecule drug discovery. Researchers have also investigated its application in the construction of metal-organic frameworks (MOFs). A 2022 study in ACS Applied Materials & Interfaces described the use of this compound as a linker in the synthesis of luminescent MOFs with potential applications in sensing and catalysis. The study highlighted the compound's ability to form stable coordination complexes with lanthanide ions, resulting in materials with tunable optical properties.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-methylimidazole-2-carboxylic acid. A recent review in Organic Process Research & Development discussed the optimization of synthetic routes to improve yield and reduce byproduct formation. The authors emphasized the need for greener and more sustainable methodologies, such as flow chemistry and biocatalysis, to address these challenges.

In conclusion, 1-methylimidazole-2-carboxylic acid (CAS: 20485-43-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to materials science, underscore its importance as a versatile building block. Future research should focus on addressing synthetic challenges and exploring new therapeutic and material applications to fully realize the potential of this compound.